2-(2-{4-[3-(methylthio)propyl]-1-piperazinyl}ethoxy)ethanol

• IUPAC Name: 2-[2-[4-(3-methylsulfanylpropyl)piperazin-1-yl]ethoxy]ethanol
• InChI: InChI=1S/C12H26N2O2S/c1-17-12-2-3-13-4-6-14(7-5-13)8-10-16-11-9-15/h15H,2-12H2,1H3
• InChI Key: SIKMGQZFMGOAFA-UHFFFAOYSA-N
• Canonical SMILES: CSCCCN1CCN(CC1)CCOCCO
• Molecular Formula: C12H26N2O2S
• Molecular Weight: 262.41 g/mol

Description

2-(2-{4-[3-(methylthio)propyl]-1-piperazinyl}ethoxy)ethanol, also known as MTPEE, is a chemical compound that has been widely used in scientific research. It is a member of the family of piperazine derivatives, which have been found to have a variety of biological activities.

Mechanism of Action

The mechanism of action of 2-(2-{4-[3-(methylthio)propyl]-1-piperazinyl}ethoxy)ethanol is not fully understood. However, it is believed to act as an antagonist of histamine, acetylcholine, and serotonin receptors. 2-(2-{4-[3-(methylthio)propyl]-1-piperazinyl}ethoxy)ethanol has been shown to bind to these receptors and inhibit their activity, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
2-(2-{4-[3-(methylthio)propyl]-1-piperazinyl}ethoxy)ethanol has been found to have a variety of biochemical and physiological effects. It has been shown to reduce the release of histamine, acetylcholine, and serotonin, which may contribute to its antihistaminic, anticholinergic, and antiserotonergic effects. 2-(2-{4-[3-(methylthio)propyl]-1-piperazinyl}ethoxy)ethanol has also been shown to have anxiolytic and sedative effects, which may be due to its activity on the central nervous system.

Advantages and Limitations for Lab Experiments

2-(2-{4-[3-(methylthio)propyl]-1-piperazinyl}ethoxy)ethanol has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. It has also been shown to have a variety of pharmacological activities, which makes it useful for studying the effects of piperazine derivatives on biological systems. However, there are also some limitations to the use of 2-(2-{4-[3-(methylthio)propyl]-1-piperazinyl}ethoxy)ethanol in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to interpret its effects on biological systems. Additionally, its pharmacokinetics and pharmacodynamics have not been well characterized, which makes it difficult to determine appropriate dosages for use in experiments.

Future Directions

There are several future directions for research on 2-(2-{4-[3-(methylthio)propyl]-1-piperazinyl}ethoxy)ethanol and other piperazine derivatives. One area of interest is the development of new compounds with improved pharmacological properties. Another area of interest is the investigation of the role of piperazine derivatives in the treatment of various diseases, including anxiety disorders and depression. Additionally, further research is needed to fully understand the mechanisms of action of these compounds and to determine their optimal dosages for use in clinical settings.

Synthesis Methods

2-(2-{4-[3-(methylthio)propyl]-1-piperazinyl}ethoxy)ethanol can be synthesized by reacting 2-(2-chloroethoxy)ethanol with 1-(4-piperazin-1-ylbutyl)-3-(methylthio)propan-1-one in the presence of a base such as potassium carbonate. The reaction yields 2-(2-{4-[3-(methylthio)propyl]-1-piperazinyl}ethoxy)ethanol as a white solid with a melting point of 84-85°C.

Scientific Research Applications

2-(2-{4-[3-(methylthio)propyl]-1-piperazinyl}ethoxy)ethanol has been used in scientific research to study its effects on various biological systems. It has been found to have a variety of pharmacological activities, including antihistaminic, anticholinergic, and antiserotonergic effects. 2-(2-{4-[3-(methylthio)propyl]-1-piperazinyl}ethoxy)ethanol has also been used to study the effects of piperazine derivatives on the central nervous system and to investigate the role of these compounds in the treatment of various diseases.